Cas no 87-26-3 (2-(2-Pentyl)phenol)

• Product Name: 2-(2-Pentyl)phenol
• CAS No: 87-26-3
• MF: C₁₁H₁₆O
• MW: 164.244143486023
• CID: 727066
• Update Time: 2026-04-29

2-(2-Pentyl)phenol Chemical and Physical Properties

Names and Identifiers

• Phenol,2-(1-methylbutyl)-
• 2-(1-Methylbutyl)phenol
• 2-SEC-AMYLPHENOL
• (+-)-2-Hydroxy-1-(1-methyl-butyl)-benzol
• 2-(1-Methyl-butyl)-phenol
• 2-(1-Methylbutyl)phenol1000µg
• 2-(2-amyl)phenol
• 2-(2-Pentyl)phenol
• 2-S-AMYLPHENOL
• methylbutylphenol
• o-(1-methylbutyl)phenol
• o-(2-pentyl)phenol
• O-SEC-AMYLPHENOL
• Phenol,2-(1-methylbutyl)
• Phenol,o-(1-methylbutyl)

• Inchi： InChI=1S/C11H16O/c1-3-6-9(2)10-7-4-5-8-11(10)12/h4-5,7-9,12H,3,6H2,1-2H3
• InChI Key： ROMXEVFSCNLHAB-UHFFFAOYSA-N
• SMILES： CCCC(C)C1=CC=CC=C1O

Computed Properties

• Exact Mass: 164.12000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3

Experimental Properties

• Density: 0.9590 (estimate)
• Melting Point: 49.82°C (estimate)
• Boiling Point: 242.59°C
• Refractive Index: 1.5103 (estimate)
• PSA: 20.23000
• LogP: 3.29580

2-(2-Pentyl)phenol Security Information

• Hazardous Material transportation number：UN 1760
• HazardClass：8
• PackingGroup：III
• Safety Term：8
• Packing Group：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-4-unsubstituted benzenoids